Cas no 46331-50-4 (5-Methoxyisophthalic acid)

5-Methoxyisophthalic acid Properties

Names and Identifiers

• 5-Methoxyisophthalic acid
• 5-Methoxybenzene-1,3-dicarboxylic acid

• MDL： MFCD00272364
• InChIKey： POSMIIJADZKUPL-UHFFFAOYSA-N
• Inchi： 1S/C9H8O5/c1-14-7-3-5(8(10)11)2-6(4-7)9(12)13/h2-4H,1H3,(H,10,11)(H,12,13)
• SMILES： COC1=CC(=CC(=C1)C(O)=O)C(O)=O

Computed Properties

• Exact Mass: 196.03700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 196.037173
• Heavy Atom Count: 14
• Complexity: 215
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 83.8

Experimental Properties

• LogP: 1.09160
• PSA: 83.83000
• Boiling Point: 440.8℃ at 760 mmHg
• Melting Point: 270°C(lit.)
• Flash Point: 183.6 °C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.416

5-Methoxyisophthalic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Instruction： 24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

5-Methoxyisophthalic acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters